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Compound of Interest

Compound Name: 1,4-Di(1H-imidazol-1-yl)butane

Cat. No.: B3069428

An In-Depth Technical Guide to 1,4-Di(1H-imidazol-1-yl)butane (CAS 69506-86-1) for
Researchers and Drug Development Professionals

Introduction

1,4-Di(1H-imidazol-1-yl)butane, registered under CAS number 69506-86-1, is a versatile
chemical compound characterized by two imidazole rings linked by a flexible four-carbon
butane chain. The imidazole moiety is a cornerstone in medicinal chemistry and materials
science, being a key structural component in numerous natural products like the amino acid
histidine, and exhibiting a wide array of biological activities.[1][2][3] This guide provides a
comprehensive overview of the chemical and physical properties, synthesis, key applications,
and suppliers of 1,4-Di(1H-imidazol-1-yl)butane, tailored for researchers, scientists, and
professionals in the field of drug development.

Chemical and Physical Properties

1,4-Di(1H-imidazol-1-yl)butane is a white to light yellow solid at room temperature.[4] Its key
physical and chemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 69506-86-1 [5]
Molecular Formula C10H14Na4 [5]1[6]
Molecular Weight 190.25 g/mol [5][6]
Appearance White to light yellow powder or 4]
crystals

Melting Point 79.2-81.9 °C [6]

Purity >95.0% (T)(HPLC) [4]

Storage Temperature Room Temperature [4]

Spectroscopic Data:

e 'H NMR (500 MHz, MeOH-d4): & 1.77 (m, 4H, NCH2(CHz2)2CH2N), 4.05 (m, 4H,
NCH2(CHz2)2CH2N), 6.98 (br s, 2H, HC=CHNCHz, imidazole ring), 7.12 (br s, 2H,
HC=CHNCHz3, imidazole ring), 7.65 (s, 2H, N=CH-N, imidazole ring).[6]

e 13C NMR (125 MHz, MeOH-d4): 8 29.1, 47.3, 120.5, 129.2, 138.4.[6]

« Infrared (IR) (thin film): vmax 2937 (C-H), 1653 (C=C), 1609 (C=N), 1231 (C-N) cm~1.[6]

¢ High-Resolution Mass Spectrometry (HRMS) (ESI): calcd for CioH1sN4 [M+H]*: m/z

191.1297, found 191.1293.[6]
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Chemical Structure of 1,4-Di(1H-imidazol-1-yl)butane
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Caption: Chemical structure of 1,4-Di(1H-imidazol-1-yl)butane.
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Synthesis and Characterization

1,4-Di(1H-imidazol-1-yl)butane can be synthesized from imidazole and 1,4-dibromobutane. A
general laboratory-scale synthesis protocol is provided below.

Experimental Protocol: Synthesis of 1,4-Di(1H-imidazol-1-yl)butane[6]

o Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, a
reflux condenser, and a magnetic stir bar, add imidazole (5.00 g, 73.45 mmol) and sodium
hydroxide (2.93 g, 73.26 mmol).

o Solvent Addition: Add 40 mL of dimethyl sulfoxide (DMSO) to the flask.
e |nitial Reaction: Stir the mixture at 150 °C for 2 hours.

» Addition of Alkylating Agent: After cooling, add 1,4-dibromobutane (4.7 mL, 39.3 mmol) to the
reaction mixture.

¢ Main Reaction: Heat the mixture at 98 °C for 24 hours.
o Work-up:

o Filter the reaction mixture to remove the sodium bromide byproduct and wash the solid
with toluene (10 mL).

o Evaporate the filtrate to dryness.

 Purification: Recrystallize the crude product from deionized water to obtain pure 1,4-Di(1H-
imidazol-1-yl)butane as white needle-like crystals.
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Caption: Synthetic workflow for 1,4-Di(1H-imidazol-1-yl)butane.

Key Applications in Research and Development
Coordination Chemistry and Materials Science

1,4-Di(1H-imidazol-1-yl)butane is widely utilized as a flexible N-donor ligand in the synthesis
of metal-organic frameworks (MOFs) and coordination polymers.[1][7] The butane linker allows
for conformational flexibility, enabling the formation of diverse and intricate supramolecular
architectures.[7] These materials have potential applications in catalysis, gas storage and
separation, and as luminescent materials.

Organic Synthesis

This compound has been demonstrated to be an effective promoter in organic synthesis. For
instance, it can be used as a recyclable acid-scavenging agent in the mechanosynthesis of N-
methyl imines under solvent-free conditions, highlighting its utility in green chemistry
applications.[1]

Potential in Drug Discovery and Medicinal Chemistry

While specific biological activity studies on 1,4-Di(1H-imidazol-1-yl)butane are not extensively
reported, the broader class of bis(imidazole) and bis(benzimidazole) derivatives are known to
possess a range of biological activities, including antitumor and antimicrobial properties.[3][9]
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[10] The imidazole ring is a common pharmacophore that can interact with various biological
targets. The ability of bis(imidazole) compounds to act as linkers or to chelate metal ions is also
of interest in the design of novel therapeutic agents.
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General Structure of Biologically Active Bis(imidazole) Compounds
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Caption: Generalized structure of bis(imidazole) compounds with potential biological activity.
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Safety and Handling

1,4-Di(1H-imidazol-1-yl)butane should be handled with appropriate safety precautions in a
laboratory setting. The following GHS hazard statements apply:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area.

Avoid breathing dust.

Store in a tightly closed container in a dry and well-ventilated place.

Suppliers

The following table lists some of the suppliers of 1,4-Di(1H-imidazol-1-yl)butane (CAS 69506-
86-1).
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Supplier Product Number (Example) Purity
Sigma-Aldrich AMBH97B9FFFF 95%

TCI Chemicals B6458 >95.0% (T)(HPLC)
Alfa Chemistry

Ambeed

ChemScene CS-0110405

Guidechem

ChemicalBook

Conclusion

1,4-Di(1H-imidazol-1-yl)butane is a valuable and versatile compound with established
applications in coordination chemistry and organic synthesis. Its potential in medicinal
chemistry, inferred from the known biological activities of related bis(imidazole) structures,
warrants further investigation. This guide provides a solid foundation of its properties,
synthesis, and known applications to aid researchers in leveraging this compound for their
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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